Cas no 2228439-25-4 (3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-2-oxopropanoic acid)

• Product Name: 3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-2-oxopropanoic acid
• CAS No: 2228439-25-4
• MF: C₁₄H₂₃NO₅
• MW: 285.336124658585
• CID: 6289731
• PubChem ID: 165656230
• Update Time: 2025-05-20

3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-2-oxopropanoic acid
• EN300-1883698
• 2228439-25-4
• 3-(1-{[(tert-butoxy)carbonyl]amino}cyclohexyl)-2-oxopropanoic acid

• Inchi： 1S/C14H23NO5/c1-13(2,3)20-12(19)15-14(7-5-4-6-8-14)9-10(16)11(17)18/h4-9H2,1-3H3,(H,15,19)(H,17,18)
• InChI Key： MDQLTVYCTWWRJN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CC(C(=O)O)=O)CCCCC1)=O

Computed Properties

• Exact Mass: 285.15762283g/mol
• Monoisotopic Mass: 285.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 92.7Ų

Additional information on 3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-2-oxopropanoic acid

Comprehensive Overview of 3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-2-oxopropanoic acid (CAS No. 2228439-25-4)

3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-2-oxopropanoic acid (CAS No. 2228439-25-4) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound features a unique molecular structure combining a cyclohexyl ring, a tert-butoxycarbonyl (Boc) protecting group, and a reactive 2-oxopropanoic acid moiety. Its versatility makes it a valuable intermediate in drug discovery, particularly for modifying peptide backbones or designing enzyme inhibitors. Researchers often explore its applications in protease inhibition and metabolic pathway modulation, aligning with current trends in targeted therapy development.

The growing interest in Boc-protected compounds like 3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-2-oxopropanoic acid stems from their stability under acidic conditions, a property critical for multi-step synthetic routes. Recent publications highlight its role in covalent inhibitor design, a hot topic in oncology and antiviral research. The compound’s ketoacid functionality also enables conjugation with nucleophiles, making it relevant for bioconjugation techniques—a frequently searched term in biopharmaceutical forums. Analytical data (e.g., NMR, HPLC) confirm its high purity (>95%), addressing the industry’s demand for reliable building blocks in high-throughput screening.

From an SEO perspective, queries such as "Boc-cyclohexyl ketoacid synthesis" or "CAS 2228439-25-4 applications" reflect user intent around this compound. Environmental and regulatory considerations are also prominent; the compound’s low ecotoxicity (per OECD guidelines) and compatibility with green chemistry principles enhance its appeal. Notably, its water solubility and pH-dependent reactivity are often discussed in academic threads, emphasizing formulation flexibility for drug delivery systems.

Innovative uses of 3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-2-oxopropanoic acid include its incorporation into PROTACs (Proteolysis-Targeting Chimeras), a breakthrough technology in degrading disease-causing proteins. This aligns with trending searches on "targeted protein degradation" and "small molecule degraders." Furthermore, its chiral center at the cyclohexyl position opens avenues for stereoselective synthesis, a key focus area for asymmetric catalysis studies.

In summary, CAS 2228439-25-4 exemplifies the intersection of structural complexity and functional adaptability. Its relevance to preclinical research, coupled with scalable production methods, positions it as a critical tool for modern medicinal chemistry. As AI-driven drug discovery accelerates, compounds like this gain traction for their computational predictability and structural diversity—topics increasingly queried in scientific databases.